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Compound of Interest

Compound Name: Aplindore

Cat. No.: B1215845

For Researchers, Scientists, and Drug Development Professionals

These detailed application notes provide protocols for the proper dissolution and handling of
Aplindore and its fumarate salt for use in a variety of experimental contexts. Adherence to
these guidelines will help ensure the consistency and reproducibility of your research results.

Physicochemical Properties and Solubility

Aplindore is a partial agonist with high affinity and selectivity for the dopamine D2 receptor. It
is a lipophilic compound, which necessitates careful consideration of solvent selection for
complete dissolution, especially for aqueous-based in vitro and in vivo experimental systems.
The fumarate salt of Aplindore is often used to improve its handling and solubility
characteristics.

Below is a summary of the available physicochemical and solubility data for Aplindore and its
fumarate salt.
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Property Aplindore (Free Base) Aplindore Fumarate
(2E)-but-2-enedioic acid;
(2S)-2-
_ (2S)-2-
[(phenylmethylamino)methyl]-2 )
IUPAC Name [(benzylamino)methyl]-2H,3H,7
,3,7,9-tetrahydro-[1] o
o ) H,8H,9H-[1][2]dioxino[2,3-
[2]dioxino[3,2-elindol-8-one )
elindol-8-one
CAS Number 189681-70-7 189681-71-8
Molecular Formula Ci18H18N203 C22H22N207
Molecular Weight 310.35 g/mol 426.42 g/mol
Appearance Solid powder Solid
Solubility in DMSO Soluble 50 mg/mL (117.26 mM)

Predicted Water Solubility

0.139 mg/mL

Experimental Protocols
Preparation of Stock Solutions

For most applications, it is recommended to prepare a high-concentration stock solution of

Aplindore in an organic solvent. Dimethyl sulfoxide (DMSO) is the most commonly used

solvent for this purpose.

Materials:

e Aplindore or Aplindore Fumarate powder

» Dimethyl sulfoxide (DMSO), sterile, cell culture grade

« Sterile microcentrifuge tubes or vials

o \ortex mixer

e Sonicator (optional, but recommended)

o Pipettes and sterile, filtered pipette tips
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Protocol:

Weighing: Carefully weigh the desired amount of Aplindore or Aplindore Fumarate powder
in a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock solution
concentration. For Aplindore Fumarate, a concentration of 50 mg/mL in DMSO is readily
achievable.

Dissolution: Vortex the solution vigorously for 1-2 minutes. If the compound is not fully
dissolved, sonication in a water bath for 5-10 minutes is recommended to facilitate complete
dissolution. Visually inspect the solution to ensure no particulates are present.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the stock solutions at -20°C or -80°C for long-term stability.

Preparation of Working Solutions for In Vitro Assays

Working solutions for in vitro experiments are typically prepared by diluting the high-

concentration stock solution into an aqueous buffer or cell culture medium.

Protocol:

Thawing: Thaw a single aliquot of the Aplindore stock solution at room temperature.

Dilution: Serially dilute the stock solution with the appropriate agueous buffer (e.g., PBS,
HBSS) or cell culture medium to the final desired concentration.

Mixing: Gently vortex or pipette up and down to ensure thorough mixing.

Final DMSO Concentration: It is crucial to ensure that the final concentration of DMSO in the
assay is low (typically <0.5%) to avoid solvent-induced artifacts. Prepare a vehicle control
with the same final concentration of DMSO.

Use: Use the freshly prepared working solution immediately.

Preparation of Formulations for In Vivo Administration
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For in vivo studies, Aplindore is often administered via oral gavage or intraperitoneal injection.

Due to its poor aqueous solubility, a co-solvent system is typically required.

Recommended Vehicle Formulation:

A commonly used vehicle for administering DMSO-soluble compounds to rodents is a mixture
of DMSO, PEG300, Tween-80, and saline.

10% DMSO

40% PEG300

5% Tween-80

45% Saline or PBS

Protocol:

Prepare Stock Solution: Dissolve the required amount of Aplindore or Aplindore Fumarate
in DMSO to create a concentrated stock solution.

Add Co-solvents: In a sterile tube, add the PEG300 to the DMSO stock solution and mix
thoroughly.

Add Surfactant: Add the Tween-80 to the DMSO/PEG300 mixture and vortex until a clear
solution is formed.

Add Aqueous Component: Slowly add the saline or PBS to the organic mixture while
continuously vortexing to prevent precipitation.

Final Formulation: The final formulation should be a clear and homogenous solution. If any
precipitation occurs, the formulation may need to be adjusted.

Administration: Administer the formulation to the animals at the desired dose. A vehicle-only
control group should be included in the study design.

Note on DMSO Concentration for In Vivo Studies: For sensitive animal models, it may be

necessary to reduce the final DMSO concentration in the formulation to 2% or lower. The
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proportions of the other components will need to be adjusted accordingly.

Mandatory Visualizations
Aplindore Dissolution Workflow
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Aplindore Dissolution Workflow
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Caption: Workflow for preparing Aplindore solutions.
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Caption: Aplindore's action on the D2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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